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Compound of Interest

Compound Name: tcY-NH2 TFA

Cat. No.: B8118165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tcY-NH2 TFA is a potent and selective antagonist of the Protease-Activated Receptor 4

(PAR4), a key player in thrombosis and inflammation.[1][2][3][4] As a synthetic peptide, ((trans-

Cinnamoyl)-YPGKF-NH2 TFA), it is instrumental in studies investigating platelet aggregation,

inflammatory responses, and potential therapeutic interventions in cardiovascular and

inflammatory diseases.[1][2] Proper preparation of a stock solution is the critical first step for

accurate and reproducible experimental results. This document provides a detailed protocol for

the preparation, storage, and handling of tcY-NH2 TFA stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of tcY-NH2 TFA is presented in the

table below.
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Property Value Source

Molecular Formula C42H50F3N7O9 [5][6]

Molecular Weight 853.9 g/mol [5][6]

Synonyms
tc-YPGKF-NH2, trans-

cinnamoyl-YPGKF-amide
[2][7]

Purity >95% by HPLC [3]

Appearance Freeze-dried solid [3]

Solubility Data
The solubility of tcY-NH2 TFA in various common laboratory solvents is crucial for preparing

appropriate stock solutions.

Solvent Solubility Source

DMSO ≥ 10 mg/mL [2]

DMF 12 mg/mL [2]

Ethanol 33 mg/mL [2]

PBS (pH 7.2) 1 mg/mL [2]

Water Soluble to 1 mg/mL [3]

Experimental Protocol: Preparation of a 10 mM tcY-
NH2 TFA Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of tcY-NH2 TFA in Dimethyl

Sulfoxide (DMSO).

Materials:

tcY-NH2 TFA powder
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Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Before opening, allow the vial of tcY-NH2 TFA powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

peptide.

Weighing: Accurately weigh the desired amount of tcY-NH2 TFA powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

8.54 mg of the peptide (Molecular Weight: 853.9 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the peptide. For the example above, add 1 mL of DMSO.

Dissolution: Vortex the solution gently until the peptide is completely dissolved. If necessary,

brief sonication in a water bath can aid dissolution. Visually inspect the solution to ensure

there are no undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] Ensure the tubes are tightly sealed to prevent

evaporation and contamination.

Experimental Workflow
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Caption: Workflow for preparing tcY-NH2 TFA stock solution.

Signaling Pathway Involving PAR4
tcY-NH2 acts as an antagonist to PAR4. The simplified diagram below illustrates the general

mechanism of PAR4 activation, which is inhibited by tcY-NH2.
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Caption: Simplified PAR4 activation pathway and inhibition by tcY-NH2.

Safety and Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling tcY-NH2 TFA and DMSO.

Ventilation: Work in a well-ventilated area or a chemical fume hood.

Disposal: Dispose of all waste materials in accordance with institutional and local

regulations.
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TFA Content: Be aware that the compound is a trifluoroacetate (TFA) salt. TFA is a strong

acid and can be a contaminant in peptide preparations.[8][9] While present in small amounts,

it is important to consider its potential effects in sensitive assays.

By following these guidelines, researchers can ensure the accurate and safe preparation of

tcY-NH2 TFA stock solutions for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/Trifluoroacetic_acid
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/4077-AN115_LPN0898-01.pdf
https://www.benchchem.com/product/b8118165?utm_src=pdf-body
https://www.benchchem.com/product/b8118165?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tcy-nh2-tfa.html
https://www.glpbio.com/tcy-nh2-trifluoroacetate-salt.html
https://www.iscabiochemicals.com/products/0/257
https://lifescienceproduction.co.uk/tcy-nh2/
https://pubchem.ncbi.nlm.nih.gov/compound/tcY-NH2-_TFA
https://www.calpaclab.com/tcy-nh2-tfa-98-purity-c42h50f3n7o9-5-mg/aab-aa0275or-5mg
https://www.pharmaffiliates.com/en/1262750-73-1-tcy-nh2-tfa-salt-papep001609.html
https://en.wikipedia.org/wiki/Trifluoroacetic_acid
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/4077-AN115_LPN0898-01.pdf
https://www.benchchem.com/product/b8118165#preparing-tcy-nh2-tfa-stock-solution
https://www.benchchem.com/product/b8118165#preparing-tcy-nh2-tfa-stock-solution
https://www.benchchem.com/product/b8118165#preparing-tcy-nh2-tfa-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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